Cas no 106111-15-3 (methyl 2-(4-chlorobenzenesulfonamido)acetate)

• Product Name: methyl 2-(4-chlorobenzenesulfonamido)acetate
• CAS No: 106111-15-3
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• CID: 1172294
• PubChem ID: 686925
• Update Time: 2025-04-20

methyl 2-(4-chlorobenzenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(4-chlorophenyl)sulfonyl]-, methyl ester
• N-[(4-chlorophenyl)sulfonyl]glycine methyl ester
• methyl 2-(4-chlorobenzenesulfonamido)acetate
• AKOS000605731
• 106111-15-3
• VU0608058-1
• methyl 2-(4-chlorophenylsulfonamido)acetate
• methyl 2-{[(4-chlorophenyl)sulfonyl]amino}acetate
• methyl 2-[(4-chlorophenyl)sulfonylamino]acetate
• F3263-0048
• BRD-K08436541-001-01-7
• methyl N-[(4-chlorophenyl)sulfonyl]glycinate
• STL260655

• Inchi： 1S/C9H10ClNO4S/c1-15-9(12)6-11-16(13,14)8-4-2-7(10)3-5-8/h2-5,11H,6H2,1H3
• InChI Key： SYOQNYMPQNXLCA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 263.002
• Monoisotopic Mass: 263.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 72.47
• LogP: 2.26300